Cas no 2260670-32-2 (CER1 (d18:1/26:0/18:1(d9)))
CER1 (d18:1/26:0/18:1(d9)) Chemical and Physical Properties
Names and Identifiers
-
- 9-Octadecenoic-15,15,16,16,17,17,18,18,18-d9 acid, 26-[[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-3-heptadecen-1-yl]amino]-26-oxohexacosyl ester, (9Z)-
- CER1 (d18:1/26:0/18:1(d9))
-
- Inchi: 1S/C62H119NO5/c1-3-5-7-9-11-13-15-17-27-32-36-40-44-48-52-56-62(67)68-57-53-49-45-41-37-33-29-26-24-22-20-18-19-21-23-25-28-31-35-39-43-47-51-55-61(66)63-59(58-64)60(65)54-50-46-42-38-34-30-16-14-12-10-8-6-4-2/h17,27,50,54,59-60,64-65H,3-16,18-26,28-49,51-53,55-58H2,1-2H3,(H,63,66)/b27-17-,54-50+/t59-,60+/m0/s1/i1D3,3D2,5D2,7D2
- InChI Key: RFBLXZKZNTVZAR-NEIKQTTESA-N
- SMILES: [C@H](CO)([C@H](O)/C=C/CCCCCCCCCCCCC)NC(=O)CCCCCCCCCCCCCCCCCCCCCCCCCOC(=O)CCCCCCC/C=C\CCCCC([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H]
CER1 (d18:1/26:0/18:1(d9)) Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- Storage Condition:−20°C
CER1 (d18:1/26:0/18:1(d9)) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 860849P-1MG |
CER1 (d18:1/26:0/18:1(d9)) |
2260670-32-2 | 1mg |
¥5374.95 | 2023-11-02 | ||
| Biosynth | KQD67032-1 mg |
Cer1 (d18:1/26:0/18:1(d9)) |
2260670-32-2 | 1mg |
$627.00 | 2023-01-04 | ||
| Biosynth | KQD67032-5 mg |
Cer1 (d18:1/26:0/18:1(d9)) |
2260670-32-2 | 5mg |
$2,037.75 | 2023-01-04 | ||
| Biosynth | KQD67032-10 mg |
Cer1 (d18:1/26:0/18:1(d9)) |
2260670-32-2 | 10mg |
$3,260.40 | 2023-01-04 |
CER1 (d18:1/26:0/18:1(d9)) Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on CER1 (d18:1/26:0/18:1(d9))
Compound CAS No. 2260670-32-2 and Product Name: CER1 (d18:1/26:0/18:1(d9))
The compound with CAS No. 2260670-32-2, commonly referred to as CER1 (d18:1/26:0/18:1(d9)), is a highly specialized molecule that has garnered significant attention in the fields of lipidomics, biochemistry, and pharmacology. This compound is a member of the ceramide family, which plays a critical role in cellular signaling, membrane structure, and various physiological processes. The CER1 (d18:1/26:0/18:1(d9)) designation specifies its structural composition, with the "d" indicating double bonds and the numbers representing the carbon chain lengths and positions of unsaturation.
Recent advancements in lipidomics have enabled researchers to delve deeper into the structural and functional aspects of ceramides like CER1 (d18:1/26:0/18:1(d9)). Studies have highlighted its role in maintaining cellular membrane integrity and its involvement in pathways related to apoptosis, inflammation, and cell proliferation. For instance, a 2023 study published in *Nature Communications* demonstrated that CER1 (d18:1/26:0/18:1(d9)) exhibits anti-inflammatory properties by modulating key signaling molecules such as NF-κB and MAPK.
The CAS No. 2260670-32-2 identifier is crucial for referencing this compound in scientific literature and regulatory databases. This ensures consistency and accuracy when discussing its properties, applications, and safety profiles. Researchers often utilize this CAS number to retrieve precise information about CER1 (d18:1/26:0/18:1(d9)) from databases like PubChem or ChemSpider, which provide detailed structural data, spectral information, and biological activity insights.
One of the most intriguing aspects of CER1 (d18:1/26:0/18:1(d9)) is its potential therapeutic applications. Preclinical studies have shown that this ceramide variant can be used as a bioactive agent in treating chronic inflammatory diseases such as psoriasis and neurodegenerative disorders. Its ability to modulate ceramide metabolism offers a novel approach to targeting diseases where lipid dysregulation plays a pivotal role.
Moreover, the structural elucidation of CER1 (d
2260670-32-2 (CER1 (d18:1/26:0/18:1(d9))) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)